4-{4-[(2-Chloro-4-fluorobenzyl)oxy]-3-methoxybenzylidene}-1-phenyl-3,5-pyrazolidinedione
4-{4-[(2-Chloro-4-fluorobenzyl)oxy]-3-methoxybenzylidene}-1-phenyl-3,5-pyrazolidinedione
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0976749
InChI:
InChI=1S/C24H18ClFN2O4/c1-31-22-12-15(7-10-21(22)32-14-16-8-9-17(26)13-20(16)25)11-19-23(29)27-28(24(19)30)18-5-3-2-4-6-18/h2-13H,14H2,1H3,(H,27,29)/b19-11-
SMILES:
COC1=C(C=CC(=C1)C=C2C(=O)NN(C2=O)C3=CC=CC=C3)OCC4=C(C=C(C=C4)F)Cl
Molecular Formula:
C24H18ClFN2O4
Molecular Weight:
452.9 g/mol
4-{4-[(2-Chloro-4-fluorobenzyl)oxy]-3-methoxybenzylidene}-1-phenyl-3,5-pyrazolidinedione
CAS No.:
Cat. No.: VC0976749
Molecular Formula: C24H18ClFN2O4
Molecular Weight: 452.9 g/mol
* For research use only. Not for human or veterinary use.
![4-{4-[(2-Chloro-4-fluorobenzyl)oxy]-3-methoxybenzylidene}-1-phenyl-3,5-pyrazolidinedione -](/images/no_structure.jpg)
Specification
| Molecular Formula | C24H18ClFN2O4 |
|---|---|
| Molecular Weight | 452.9 g/mol |
| IUPAC Name | (4Z)-4-[[4-[(2-chloro-4-fluorophenyl)methoxy]-3-methoxyphenyl]methylidene]-1-phenylpyrazolidine-3,5-dione |
| Standard InChI | InChI=1S/C24H18ClFN2O4/c1-31-22-12-15(7-10-21(22)32-14-16-8-9-17(26)13-20(16)25)11-19-23(29)27-28(24(19)30)18-5-3-2-4-6-18/h2-13H,14H2,1H3,(H,27,29)/b19-11- |
| Standard InChI Key | DUQQZYILUDKWAP-ODLFYWEKSA-N |
| Isomeric SMILES | COC1=C(C=CC(=C1)/C=C\2/C(=O)NN(C2=O)C3=CC=CC=C3)OCC4=C(C=C(C=C4)F)Cl |
| SMILES | COC1=C(C=CC(=C1)C=C2C(=O)NN(C2=O)C3=CC=CC=C3)OCC4=C(C=C(C=C4)F)Cl |
| Canonical SMILES | COC1=C(C=CC(=C1)C=C2C(=O)NN(C2=O)C3=CC=CC=C3)OCC4=C(C=C(C=C4)F)Cl |
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